Cas no 1393179-73-1 (1,3-Difluoro-2-methoxy-4-nitrobenzene)

• Product Name: 1,3-Difluoro-2-methoxy-4-nitrobenzene
• CAS No: 1393179-73-1
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 4593593
• Update Time: 2025-10-30

1,3-Difluoro-2-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-DIFLUORO-2-METHOXY-4-NITROBENZENE
• Benzene, 1,3-difluoro-2-methoxy-4-nitro-
• 1,3-Difluoro-2-methoxy-4-nitrobenzene

• Inchi： 1S/C7H5F2NO3/c1-13-7-4(8)2-3-5(6(7)9)10(11)12/h2-3H,1H3
• InChI Key： CWPLDAOSFHZEKL-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C([N+]([O-])=O)C(F)=C1OC

Additional information on 1,3-Difluoro-2-methoxy-4-nitrobenzene

Recent Advances in the Application of 1,3-Difluoro-2-methoxy-4-nitrobenzene (CAS: 1393179-73-1) in Chemical Biology and Pharmaceutical Research

1,3-Difluoro-2-methoxy-4-nitrobenzene (CAS: 1393179-73-1) has emerged as a versatile building block in modern pharmaceutical chemistry and chemical biology research. This fluorinated aromatic compound has gained significant attention due to its unique electronic properties conferred by the strategic placement of fluorine atoms and nitro group, making it particularly valuable for the development of novel bioactive molecules. Recent studies have demonstrated its potential as a key intermediate in the synthesis of pharmaceutical compounds with enhanced metabolic stability and target binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's application in developing kinase inhibitors, where the electron-withdrawing nitro group and fluorine atoms were found to significantly improve binding interactions with ATP-binding pockets. The research team utilized 1,3-difluoro-2-methoxy-4-nitrobenzene as a core scaffold to develop selective inhibitors for tyrosine kinases involved in cancer progression, achieving nanomolar potency against several clinically relevant targets.

In the field of PET (positron emission tomography) tracer development, researchers have recently explored the potential of 1393179-73-1 as a precursor for fluorine-18 labeled compounds. The presence of two fluorine atoms provides unique opportunities for isotopic exchange reactions, making this compound particularly valuable for radiopharmaceutical applications. A 2024 publication in Nuclear Medicine and Biology reported successful incorporation of this building block into novel tracers for imaging neurodegenerative diseases.

The compound's reactivity has also been investigated in click chemistry applications. Recent work published in Chemical Communications demonstrated that 1,3-difluoro-2-methoxy-4-nitrobenzene serves as an excellent substrate for nucleophilic aromatic substitution reactions, enabling efficient conjugation with various biomolecules. This property has been leveraged for the development of fluorescent probes and protein labeling reagents with applications in cellular imaging and proteomics studies.

From a synthetic chemistry perspective, ongoing research is exploring novel catalytic systems for functionalizing this compound. A 2024 ACS Catalysis paper reported a palladium-catalyzed cross-coupling protocol that allows for selective modification of the aromatic ring while preserving the valuable fluorine substituents. This methodological advancement significantly expands the utility of 1393179-73-1 in medicinal chemistry campaigns.

Safety and toxicological evaluations of this compound have progressed in parallel with its synthetic applications. Recent toxicokinetic studies suggest favorable metabolic profiles for derivatives containing this scaffold, though researchers emphasize the need for careful assessment of nitro-reduction products in biological systems. These findings were detailed in a 2023 publication in Chemical Research in Toxicology.

Looking forward, the unique properties of 1,3-difluoro-2-methoxy-4-nitrobenzene position it as a promising candidate for addressing current challenges in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics. Its combination of fluorine atoms and nitro group offers multiple vectors for structural optimization, making it a valuable tool in the medicinal chemist's repertoire.